Cas no 181950-55-0 (4-Chloroquinoline-7-carbonitrile)

4-Chloroquinoline-7-carbonitrile is a versatile heterocyclic compound featuring a chlorinated quinoline core with a cyano substituent at the 7-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing cyano group enhances its utility in nucleophilic substitution reactions, while the chloro group offers further functionalization potential. Its high purity and stability under standard conditions ensure consistent performance in cross-coupling, cyclization, and other fine chemical processes. Researchers favor this compound for constructing complex molecules, particularly in the development of bioactive compounds, due to its balanced reactivity profile and compatibility with diverse synthetic methodologies.

4-Chloroquinoline-7-carbonitrile structure

181950-55-0 structure

Product Name:4-Chloroquinoline-7-carbonitrile

CAS No:181950-55-0

MF:C₁₀H₅ClN₂

MW:188.613100767136

MDL:MFCD08063186

CID:113747

PubChem ID:22054581

Update Time:2025-06-07

4-Chloroquinoline-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Chloroquinoline-7-carbonitrile
- 4-Chloro-quinoline-7-carbonitrile
- 7-Quinolinecarbonitrile,4-chloro-
- 4-CHLORO-7-CYANOQUINOLINE
- 7-Quinolinecarbonitrile,4-chloro
- EN300-3221934
- CS-0054422
- 7-Quinolinecarbonitrile, 4-chloro-
- A4026
- NFCSRTCOMSRFOC-UHFFFAOYSA-N
- AS-41561
- 181950-55-0
- FT-0682329
- DTXSID50622074
- AC-28304
- MFCD08063186
- SCHEMBL2208188
- AKOS006287175
- DB-065379
- MDL： MFCD08063186
- Inchi： 1S/C10H5ClN2/c11-9-3-4-13-10-5-7(6-12)1-2-8(9)10/h1-5H
- InChI Key： NFCSRTCOMSRFOC-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C2C=C(C#N)C=CC2=1

Computed Properties

Exact Mass: 188.01400
Monoisotopic Mass: 188.014
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 36.7A^2

Experimental Properties

PSA: 36.68000
LogP: 2.75988

4-Chloroquinoline-7-carbonitrile Security Information

HazardClass：IRRITANT

4-Chloroquinoline-7-carbonitrile Pricemore >>

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